Cas no 4553-07-5 (Ethyl phenylcyanoacetate)

Ethyl phenylcyanoacetate (CAS 4553-07-5) is an ester derivative of phenylcyanoacetic acid, widely used as a versatile intermediate in organic synthesis. Its key advantages include its role as a precursor in the synthesis of heterocyclic compounds, pharmaceuticals, and agrochemicals. The compound features a reactive cyano group and an ester moiety, enabling diverse chemical transformations such as condensations, cyclizations, and nucleophilic substitutions. Its stability under standard conditions and compatibility with various reagents make it suitable for multistep synthetic routes. Ethyl phenylcyanoacetate is particularly valued in fine chemical and pharmaceutical research for its efficiency in constructing complex molecular frameworks.
Ethyl phenylcyanoacetate structure
Ethyl phenylcyanoacetate structure
Product Name:Ethyl phenylcyanoacetate
CAS No:4553-07-5
MF:C11H11NO2
MW:189.210542917252
MDL:MFCD00001866
CID:85089
PubChem ID:87575350
Update Time:2025-06-19

Ethyl phenylcyanoacetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl phenylcyanoacetate
    • Phenylcyanoacetic acid ethyl ester
    • Ethyl 2-cyano-2-phenylacetate
    • ethyl cyano(phenyl)acetate
    • Ethyl cyanophenylacetate
    • ethylphenylcyanoacetate
    • Ethyl alpha-cyanophenylacetate
    • SXIRJEDGTAKGKU-UHFFFAOYSA-N
    • Ethyl alpha-cyano-alpha-phenylacetate
    • Acetic acid, cyanophenyl-, ethyl ester
    • alpha-cyanobenzeneacetic acid, ethyl ester
    • Benzeneacetic acid, alpha-cyano-, ethyl ester
    • Benzeneacetic acid, .alpha.-cyano-, ethyl ester
    • ethyl-2-phenylcyan
    • NSC-362
    • AI3-05831
    • Ethyl .alpha.-cyanophenylacetate
    • W10859
    • ethyl-2-cyano-2-phenylacetate
    • 4553-07-5
    • Ethyl .alpha.-cyano-.alpha.-phenylacetate
    • ethyl-2-phenylcyanoacetate
    • MFCD00001866
    • Ethyl phenylcyanoacetate, 95%
    • DS-14028
    • W-200053
    • EN300-66020
    • DTXSID101032223
    • AKOS005203415
    • EINECS 224-921-4
    • NSC 362
    • NSC362
    • CHEBI:51926
    • Q27122995
    • SCHEMBL502194
    • P1255
    • NS00047949
    • Ethyl ester of .alpha.-cyanobenzeneacetic acid
    • DB-051315
    • MDL： MFCD00001866
    • Inchi： 1S/C11H11NO2/c1-2-14-11(13)10(8-12)9-6-4-3-5-7-9/h3-7,10H,2H2,1H3
    • InChI Key： SXIRJEDGTAKGKU-UHFFFAOYSA-N
    • SMILES： O(CC)C(C(C#N)C1C=CC=CC=1)=O
    • BRN： 611232

Computed Properties

  • Exact Mass: 189.07900
  • Monoisotopic Mass: 189.078979
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 50.1

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.09 g/mL at 25 °C(lit.)
  • Boiling Point: 275°C(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.5053(lit.)
  • PSA: 50.09000
  • LogP: 1.85688
  • Solubility: Uncertain

Ethyl phenylcyanoacetate Security Information

Ethyl phenylcyanoacetate Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Ethyl phenylcyanoacetate Pricemore >>

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